Cas no 1261563-25-0 (2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine)
2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine
-
- Inchi: 1S/C13H8F3NO2/c14-8-4-3-6-10(19-13(15)16)11(8)12(18)9-5-1-2-7-17-9/h1-7,13H
- InChI Key: QBXUSBVPDOQTID-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1C(C1C=CC=CN=1)=O)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 314
- XLogP3: 3.5
- Topological Polar Surface Area: 39.2
2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001394-250mg |
2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine |
1261563-25-0 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A013001394-500mg |
2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine |
1261563-25-0 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A013001394-1g |
2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine |
1261563-25-0 | 97% | 1g |
$1460.20 | 2023-09-03 |
2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine
Comprehensive Overview of 2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261563-25-0)
2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261563-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorinated and pyridine moieties, exhibits promising properties for applications in drug discovery and material science. Its molecular structure combines a benzoyl group with a pyridine ring, enhanced by difluoromethoxy and fluoro substituents, which contribute to its reactivity and bioavailability.
The growing interest in fluorinated compounds like 2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine stems from their ability to improve metabolic stability and membrane permeability in drug candidates. Researchers are increasingly exploring such molecules to address challenges in targeted drug delivery and enzyme inhibition. With the rise of precision medicine and AI-driven drug design, this compound's potential as a scaffold for kinase inhibitors or GPCR modulators has become a hot topic in scientific forums.
From a synthetic chemistry perspective, CAS No. 1261563-25-0 exemplifies advancements in heterocyclic chemistry. Its difluoromethoxy group is particularly noteworthy, as fluorinated ethers are known to enhance lipophilicity and bioavailability—a key consideration in modern medicinal chemistry. Recent publications highlight its utility in high-throughput screening libraries, aligning with the industry's shift toward fragment-based drug discovery.
Environmental and regulatory trends also influence the demand for 2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine. As sustainable chemistry gains traction, researchers prioritize compounds with optimized structure-activity relationships (SAR) to reduce off-target effects. This aligns with frequent search queries like "green fluorination methods" and "eco-friendly heterocyclic synthesis", reflecting the market's dual focus on efficacy and sustainability.
In agrochemical applications, derivatives of pyridine and fluorinated benzoyl compounds are investigated for their pest-control properties. The difluoromethoxy moiety’s resistance to metabolic degradation makes it valuable for developing next-generation crop protection agents, a sector experiencing rapid growth due to global food security concerns.
Analytical characterization of CAS No. 1261563-25-0 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with stringent pharmaceutical standards, a recurring theme in user searches such as "QC protocols for fluorinated APIs". The compound’s stability under various pH conditions further supports its suitability for formulation development.
Looking ahead, 2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine is poised to play a pivotal role in interdisciplinary research. Whether in catalysis studies or as a ligand in metal-organic frameworks (MOFs), its versatility meets the demand for multifunctional building blocks—a trend underscored by rising searches for "multipurpose fluorinated intermediates".
To summarize, CAS No. 1261563-25-0 represents a convergence of innovation in fluorine chemistry, drug design, and sustainable synthesis. Its adaptability to diverse applications ensures its relevance in an era dominated by personalized therapeutics and green chemistry initiatives.
1261563-25-0 (2-(2-Fluoro-6-(difluoromethoxy)benzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)